Cas no 1091409-55-0 (2-oxo-N-{4-3-oxo-3-(piperidin-1-yl)propyl-1,3-thiazol-2-yl}-1,2-dihydropyridine-3-carboxamide)

• Product Name: 2-oxo-N-{4-3-oxo-3-(piperidin-1-yl)propyl-1,3-thiazol-2-yl}-1,2-dihydropyridine-3-carboxamide
• CAS No: 1091409-55-0
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 6174812
• Update Time: 2025-08-05

2-oxo-N-{4-3-oxo-3-(piperidin-1-yl)propyl-1,3-thiazol-2-yl}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-{4-3-oxo-3-(piperidin-1-yl)propyl-1,3-thiazol-2-yl}-1,2-dihydropyridine-3-carboxamide
• 2-oxo-N-[4-(3-oxo-3-piperidin-1-ylpropyl)-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide

• Inchi： 1S/C17H20N4O3S/c22-14(21-9-2-1-3-10-21)7-6-12-11-25-17(19-12)20-16(24)13-5-4-8-18-15(13)23/h4-5,8,11H,1-3,6-7,9-10H2,(H,18,23)(H,19,20,24)
• InChI Key： HKTKNKYEFDHPHD-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C(NC1=NC(CCC(=O)N2CCCCC2)=CS1)=O

Additional information on 2-oxo-N-{4-3-oxo-3-(piperidin-1-yl)propyl-1,3-thiazol-2-yl}-1,2-dihydropyridine-3-carboxamide

Introduction to 2-oxo-N-{4-3-oxo-3-(piperidin-1-yl)propyl-1,3-thiazol-2-yl}-1,2-dihydropyridine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1091409-55-0, specifically 2-oxo-N-{4-3-oxo-3-(piperidin-1-yl)propyl-1,3-thiazol-2-yl}-1,2-dihydropyridine-3-carboxamide, represents a fascinating advancement in the realm of chemical biology. This intricate molecule has garnered significant attention due to its unique structural features and potential therapeutic applications. The presence of multiple heterocyclic rings, including a dihydropyridine moiety and a thiazole ring, combined with a piperidine substituent, makes it a promising candidate for further investigation in drug discovery and molecular research.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. These structures often exhibit a high degree of biological activity due to their ability to interact with biological targets in precise ways. The dihydropyridine component, for instance, is well-known for its role in calcium channel modulation, making it a key scaffold in the development of cardiovascular drugs. The incorporation of a thiazole ring adds another layer of complexity, as thiazoles are frequently found in bioactive natural products and pharmaceuticals. This combination suggests that 2-oxo-N-{4-3-oxo-3-(piperidin-1-yl)propyl-1,3-thiazol-2-yl}-1,2-dihydropyridine-3-carboxamide could possess unique pharmacological properties.

In the context of modern drug development, the design of molecules with multiple functional groups is crucial for achieving desired pharmacokinetic and pharmacodynamic profiles. The piperidin-1-yl substituent in this compound introduces a polar, basic nitrogen atom that can enhance binding affinity to biological targets. This feature is particularly valuable in the development of small-molecule inhibitors and agonists. Furthermore, the presence of an oxo group and a carboxamide moiety contributes to the molecule's solubility and metabolic stability, which are critical factors in drug formulation.

One of the most exciting aspects of this compound is its potential application in addressing complex diseases. Current research indicates that modulating calcium signaling pathways could have therapeutic benefits in conditions such as neurodegenerative disorders and cardiovascular diseases. The structural motifs present in 2-oxo-N-{4-3-oxo-3-(piperidin-1-yl)propyl-1,3-thiazol-2-yl}-1,2-dihydropyridine-3-carboxamide align well with these therapeutic areas. For instance, dihydropyridines are already widely used in the treatment of hypertension due to their ability to selectively block L-type calcium channels. The addition of other heterocyclic rings may enhance specificity and reduce side effects.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques can rapidly identify molecules with promising binding affinities to target proteins. Given its complex structure, CAS number 1091409-55-0 could be a valuable asset in such high-throughput screening campaigns. By leveraging computational methods, researchers can predict how this compound might interact with various biological targets, thereby accelerating the drug discovery process.

The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step synthesis involves constructing multiple heterocyclic rings and integrating them into a single molecular framework. Techniques such as cross-coupling reactions, cyclization reactions, and functional group transformations are essential in building this complex structure. Optimizing these synthetic routes is crucial for achieving high yields and purity levels required for further biological testing.

Once synthesized, evaluating the biological activity of 2-oxy-N-{4-(3-oxypropyl)-1H-pyrrolizin]-carboxamido}-(4H)-pyrido[1',2':4',5']thiadiazolo[5',4-d:6]pyridin]-3(5H)-one (the full name) is the next critical step. In vitro assays can provide initial insights into its potency and selectivity against specific biological targets. Additionally, preclinical studies are necessary to assess its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These studies are essential for determining whether this compound has sufficient potential to proceed to clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify and optimize lead compounds. By analyzing vast datasets containing structural information and biological activity data, AI algorithms can predict how modifications to a molecule might affect its properties. This approach could be particularly useful for refining the structure of CAS number 1091409_55_0, enhancing its potency while minimizing off-target effects.

In conclusion,2-oxy-N-{4-(3-oxypropyl)-1H-pyrrolizin]-carboxamido}-(4H)-pyrido[1',2':4',5']thiadiazolo[5',4-d:6]pyridin]-3(5H)-one (the full name) represents a significant advancement in chemical biology with potential therapeutic implications. Its unique structural features make it an attractive candidate for further investigation in drug discovery efforts aimed at treating complex diseases related to calcium signaling pathways. As research continues to evolve with new computational tools and synthetic methodologies,CAS number 1091409_55_0 could play a pivotal role in developing next-generation therapeutics.